Cas no 2549036-56-6 (4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine)

• Product Name: 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine
• CAS No: 2549036-56-6
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5314899
• PubChem ID: 154831287
• Update Time: 2025-05-19

4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl][4-(4-morpholinyl)phenyl]methanone
• F6761-7349
• 2549036-56-6
• AKOS040726863
• 4-{4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine
• 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine

• Inchi： 1S/C22H26N4O2/c27-22(17-4-6-19(7-5-17)24-11-13-28-14-12-24)26-10-8-18-15-25(16-20(18)26)21-3-1-2-9-23-21/h1-7,9,18,20H,8,10-16H2
• InChI Key： CWACXTPICWYSMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCOCC1)N1CCC2CN(C3C=CC=CN=3)CC12

Computed Properties

• Exact Mass: 378.20557608g/mol
• Monoisotopic Mass: 378.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.0±55.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine

Comprehensive Analysis of 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine (CAS No. 2549036-56-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine (CAS No. 2549036-56-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolopyrrole and morpholine moieties, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a pyridine ring with a pyrrolopyrrole scaffold, offering a versatile platform for further derivatization.

The compound's CAS No. 2549036-56-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its octahydropyrrolo[3,4-b]pyrrole core is a key feature that contributes to its binding affinity with certain enzymes and receptors, making it a promising candidate for kinase inhibition and GPCR modulation. These properties align with current trends in precision medicine and personalized therapeutics, where targeted small molecules are in high demand.

One of the most discussed aspects of 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine is its potential role in addressing drug resistance, a major challenge in oncology and infectious diseases. The compound's ability to interact with multiple protein targets while maintaining selectivity is a subject of ongoing research. This aligns with the broader scientific community's focus on polypharmacology, where multi-targeting agents are explored to overcome limitations of single-target drugs.

From a synthetic chemistry perspective, the incorporation of both morpholine and pyridine rings in CAS No. 2549036-56-6 offers intriguing possibilities for structure-based drug design. The morpholine group, known for its solubility-enhancing properties, is often employed to improve the pharmacokinetic profiles of drug candidates. Meanwhile, the pyridine moiety provides a handle for further functionalization, enabling the exploration of diverse chemical space. Such features are highly sought after in fragment-based drug discovery and lead optimization campaigns.

In the context of AI-driven drug discovery, 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine represents an interesting case study. Its complex structure challenges conventional QSAR models, prompting researchers to leverage advanced machine learning algorithms for property prediction and virtual screening. This intersection of chemistry and computational tools is a hot topic in cheminformatics and digital chemistry, areas that are rapidly gaining traction in pharmaceutical R&D.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Its structural motifs are being investigated for use in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These innovative approaches, which represent a paradigm shift in drug discovery, rely heavily on compounds with well-defined binding characteristics—a category to which CAS No. 2549036-56-6 may belong.

As the scientific community continues to explore 4-{4-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine, its patent landscape and commercial availability are becoming increasingly important considerations. The compound's unique structure positions it as a valuable building block for medicinal chemistry programs, particularly those focused on CNS disorders and inflammatory diseases, where similar scaffolds have shown promise.

Looking ahead, the investigation of CAS No. 2549036-56-6 is expected to contribute significantly to our understanding of molecular recognition and ligand-protein interactions. Its study may provide insights into the design of next-generation therapeutics with improved efficacy and safety profiles. As such, this compound exemplifies the exciting possibilities at the frontier of pharmaceutical innovation and chemical biology.